Cas no 5284-14-0 (methyl 3-amino-6-methyl-5-phenylpyrazine-2-carboxylate)
5284-14-0 structure
Product Name:methyl 3-amino-6-methyl-5-phenylpyrazine-2-carboxylate
CAS No:5284-14-0
MF:C13H13N3O2
MW:243.261222600937
CID:2116597
PubChem ID:13638030
Update Time:2025-04-21
methyl 3-amino-6-methyl-5-phenylpyrazine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-amino-6-methyl-5-phenylpyrazine-2-carboxylate
- SCHEMBL11805767
- 5284-14-0
- PIDIDDGZABWDLP-UHFFFAOYSA-N
- DA-32736
- 2-methoxycarbonyl-3-amino-5-phenyl-6-methyl-pyrazine
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- Inchi: 1S/C13H13N3O2/c1-8-10(9-6-4-3-5-7-9)16-12(14)11(15-8)13(17)18-2/h3-7H,1-2H3,(H2,14,16)
- InChI Key: PIDIDDGZABWDLP-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(N)N=C(C(C)=N1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 243.100776666Da
- Monoisotopic Mass: 243.100776666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 78.1Ų
methyl 3-amino-6-methyl-5-phenylpyrazine-2-carboxylate Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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